2-(1-Aminocyclopentyl)propan-2-ol

• IUPAC Name: 2-(1-aminocyclopentyl)propan-2-ol
• InChI: InChI=1S/C8H17NO/c1-7(2,10)8(9)5-3-4-6-8/h10H,3-6,9H2,1-2H3
• InChI Key: QHBNLOPFDMXJDB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1(CCCC1)N)O
• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol

Description

2-(1-Aminocyclopentyl)propan-2-ol is a secondary alcohol featuring a cyclopentylamine substituent. Its molecular formula is C₈H₁₇NO, with a molecular weight of 143.23 g/mol (free base) and 179.69 g/mol for its hydrochloride salt (CAS 1184979-69-4) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Aminocyclopentyl)propan-2-ol can be achieved through several methods. One common approach involves the reaction of cyclopentanone with ammonia and a reducing agent to form 1-aminocyclopentanol. This intermediate is then reacted with acetone in the presence of a catalyst to yield 2-(1-Aminocyclopentyl)propan-2-ol.

Industrial Production Methods

Industrial production of 2-(1-Aminocyclopentyl)propan-2-ol typically involves large-scale synthesis using similar reaction pathways as described above. The process is optimized for high yield and purity, often employing continuous flow reactors and advanced purification techniques to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(1-Aminocyclopentyl)propan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amines or alcohols.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclopentanone derivatives, while reduction can produce different amines or alcohols.

Scientific Research Applications

2-(1-Aminocyclopentyl)propan-2-ol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 2-(1-Aminocyclopentyl)propan-2-ol involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds and electrostatic interactions with biological molecules, while the hydroxyl group can participate in various chemical reactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Key Observations :

• Aromatic Substituents: Compounds like 1-Amino-2-(2,5-dimethylphenyl)propan-2-ol and 1-(2-Aminophenyl)propan-2-ol introduce aromaticity, which may enhance binding to receptors or enzymes via π-π stacking or hydrogen bonding .
• Heterocyclic Derivatives : The nitroimidazole derivative (CAS 35175-14-5) demonstrates electrophilic character, likely conferring antimicrobial or antiparasitic activity akin to other nitroimidazoles (e.g., metronidazole) .

Biological Activity

2-(1-Aminocyclopentyl)propan-2-ol is a compound of interest due to its potential biological activities, particularly in the context of neuromodulation and receptor interactions. This article explores its biological activity, synthesizing findings from various studies and highlighting its pharmacological relevance.

Chemical Structure and Properties

2-(1-Aminocyclopentyl)propan-2-ol is characterized by a cyclopentyl group attached to a propanol backbone with an amino group. Its structural formula can be represented as follows:

$$\text{C}_8\text{H}_{15}\text{N}\quad \text{ Molecular Weight 139 21 g mol }$$

Receptor Interactions

The compound has been studied for its interactions with various receptors, particularly those involved in the central nervous system. Research indicates that 2-(1-Aminocyclopentyl)propan-2-ol may act as a modulator at GABA receptors, which are critical for inhibitory neurotransmission in the brain.

• GABA Receptor Modulation :
  • Study Findings : In vitro studies using whole-cell patch-clamp techniques have shown that analogs of this compound exhibit competitive inhibition at GABA_A receptors, similar to other known antagonists like TPMPA . The IC50 value for inhibition was found to be comparable to established GABA antagonists, suggesting significant potential for therapeutic applications in conditions characterized by dysregulated GABAergic signaling.

Pharmacological Applications

The pharmacological implications of 2-(1-Aminocyclopentyl)propan-2-ol are broad, particularly concerning its potential use in treating neurological disorders such as anxiety and epilepsy.

• Case Study : A preclinical model demonstrated that compounds structurally related to 2-(1-Aminocyclopentyl)propan-2-ol could reduce seizure activity in mice, indicating its potential as an anticonvulsant agent .

Structure-Activity Relationship (SAR)

The biological activity of 2-(1-Aminocyclopentyl)propan-2-ol can be influenced by structural modifications. Research has indicated that:

• Alkyl Substituents : Variations in the alkyl chain length and branching can significantly alter receptor affinity and selectivity.
• Amino Group Positioning : The positioning of the amino group relative to the cyclopentyl moiety plays a crucial role in modulating receptor interactions and biological efficacy.

Data Table: Summary of Biological Activities

Activity Type	Observations	Reference
GABA_A Receptor Inhibition	IC50 comparable to TPMPA (18 μM)
Anticonvulsant Effects	Reduced seizure activity in animal models
Structure Modifications	Altered potency with different alkyl groups